N-[4-(4-acetyl-1-piperazinyl)phenyl]-2-chloro-4-methylbenzamide

• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C20H22ClN3O2/c1-14-3-8-18(19(21)13-14)20(26)22-16-4-6-17(7-5-16)24-11-9-23(10-12-24)15(2)25/h3-8,13H,9-12H2,1-2H3,(H,22,26)
• InChI Key: PFKSSJBJWJTNLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C)Cl
• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol

Description

“N-[4-(4-acetyl-1-piperazinyl)phenyl]-2-chloro-4-methylbenzamide” is a molecule that encompasses pharmacologically potent amide and phenyl piperazine moieties in its structure. It is a part of active pharmaceutical products or prodrugs.

Synthesis Analysis

The synthesis of such molecules is initiated by the reaction of various un/substituted anilines with bromo acetyl bromide in aqueous basic medium to obtain various electrophiles. These electrophiles are then coupled with phenyl piperazine in a polar aprotic medium to achieve the targeted molecules.

Molecular Structure Analysis

The structures of the products are deduced from their IR 1H-NMR, and 13C-NMR spectral data. For example, “N-(2-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide” has a molecular formula of C20H25N3O and a molecular weight of 323 g/mol.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these molecules include the reaction of un/substituted anilines with bromo acetyl bromide, followed by coupling with phenyl piperazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of these molecules can be deduced from their IR, 1H-NMR, and 13C-NMR spectral data. For instance, “N-(2-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide” is a white amorphous solid with a melting point of 137 – 138°C.

Mechanism of Action

These molecules have been evaluated for their antibacterial and anticancer activity. For example, compound 5d was found to be the most promising candidate of the series and will serve as a lead for future structure optimizations. Moreover, substitutions on the piperazine moiety lead to the discovery of less cytotoxic compounds.

Safety and Hazards

While specific safety and hazard information for “N-[4-(4-acetyl-1-piperazinyl)phenyl]-2-chloro-4-methylbenzamide” is not available, general safety measures for handling similar compounds include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing.

Future Directions

The future directions for these molecules involve further evaluation of their antibacterial and anticancer activity. The most promising candidates will serve as leads for future structure optimizations. Moreover, substitutions on the piperazine moiety may lead to the discovery of less cytotoxic compounds.